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A thorough review of published scientific literature reveals no dedicated validation studies for
the remote sensing retrievals of peroxybenzoyl nitrate (PBzN). The atmospheric science
community has largely focused its remote sensing efforts for peroxyacyl nitrates on the most
abundant species, peroxyacetyl nitrate (PAN).

The lack of validation studies for PBzN is likely due to several factors:

o Low Atmospheric Abundance: PBzN concentrations are generally much lower than PAN
concentrations, making its detection from space extremely challenging with current
instrumentation.

o Spectral Signature Challenges: The infrared spectral signature of PBzN may be weaker or
significantly overlapped by the signatures of more abundant atmospheric gases, such as
water vapor, ozone, and carbon dioxide, as well as other trace gases, complicating the
development of reliable retrieval algorithms.

 Scientific Prioritization: Due to its higher abundance and more significant role in global
atmospheric chemistry as a reservoir and transporter of nitrogen oxides, PAN has been the
primary focus for the development and validation of remote sensing products.

While direct validation data for PBzN is unavailable, this guide will provide a comparative
framework using peroxyacetyl nitrate (PAN) as a well-studied analogue. The following sections
detail the validation of PAN retrievals from two prominent satellite instruments, the Cross-track
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Infrared Sounder (CrIS) and the Tropospheric Emission Spectrometer (TES), to illustrate the

methodologies and data presentations requested.

Comparison of PAN Retrieval Performance

The following table summarizes the performance of PAN retrieval algorithms for the CrIS

instrument, validated against aircraft-based measurements. Such a table would be populated

with data for PBzN if validation studies were available.

Ke
Satellite Retrieval Validation Data J
. Performance Reference
Instrument Algorithm Source .
Metrics
Bias: -0.1 ppbv
(CrIS lower than
aircraft) Standard
Deviation of
Differences: 0.08
ppbv (single
ATom Aircraft sounding); 0.05
CrIS (Cross-track _
Optimal Measurements ppbv (averaged
Infrared o , [1]1(2][3][4]
Estimation (PANTHER & retrievals)
Sounder) )
GT-CIMS) Correlation (R?):
0.92 (between
the two different
aircraft
instruments,
indicating high
consistency)
A full description
Not specified in of the TES PAN
TES detail in the retrieval
(Tropospheric Optimal provided search algorithm and its 5]
Emission Estimation results, but validation is
Spectrometer) validation has available in
been performed. Payne et al.

(2014).[5][6]
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Experimental Protocols

Detailed experimental protocols are crucial for understanding the context and reliability of
validation data. Below are representative methodologies for the validation of satellite-based
PAN retrievals.

CrIS PAN Retrieval Validation with ATom Aircraft Data

Objective: To validate the CrIS optimal estimation PAN retrieval algorithm against in-situ aircraft
measurements from the Atmospheric Tomography (ATom) mission.

Methodology:

o Satellite Data: Level 1B radiances from the CrIS instrument aboard the Suomi National
Polar-orbiting Partnership (S-NPP) satellite were used. CrIS is a Fourier transform
spectrometer that measures thermal infrared radiances.

 Aircraft Data: In-situ PAN measurements were obtained from two different instruments during
the ATom campaigns:

o PANTHER (PAN and Trace Hydrohalocarbon ExpeRiment): A gas chromatograph with
electron capture detection.

o GT-CIMS (Georgia Tech Chemical lonization Mass Spectrometer): A chemical ionization
mass spectrometer.[3]

» Coincidence Criteria: CrIS satellite soundings were matched in space and time with the
ATom aircraft profiles.

» Profile Convolution: To ensure a fair comparison, the high-resolution aircraft profiles were
convolved with the CrIS averaging kernels. The averaging kernel describes the sensitivity of
the satellite retrieval to the true atmospheric state at different altitudes. This step effectively
smooths the aircraft data to what the satellite would be expected to see.

o Data Comparison: The convolved aircraft data were compared to the retrieved CrlS PAN
partial columns (typically in the mid-troposphere, e.g., 800-300 hPa, where CrIS has peak
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sensitivity).[4] Statistical metrics such as mean bias, standard deviation of the differences,
and correlation coefficients were calculated.

Visualizations

Diagrams are essential for illustrating workflows and relationships in the validation process.
The following diagrams are generated using the DOT language.
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CrIS PAN validation workflow against aircraft data.
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Remote Sensing of Trace Gases
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Relationship between PAN/PBzN remote sensing and validation.

Need Custom Synthesis?
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» To cite this document: BenchChem. [Validation of Remote Sensing Retrievals of
Peroxybenzoyl Nitrate: A Comparative Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1219819#validation-of-remote-sensing-
retrievals-of-peroxybenzoyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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